Cas no 2137728-14-2 (1-(Aminomethyl)-7,7-dimethyl-2-oxaspiro[4.5]decan-3-one)

• Product Name: 1-(Aminomethyl)-7,7-dimethyl-2-oxaspiro[4.5]decan-3-one
• CAS No: 2137728-14-2
• MF: C₁₂H₂₁NO₂
• MW: 211.30064368248
• CID: 6216875
• PubChem ID: 165457382
• Update Time: 2025-10-28

1-(Aminomethyl)-7,7-dimethyl-2-oxaspiro[4.5]decan-3-one Chemical and Physical Properties

Names and Identifiers

• EN300-704656
• 1-(aminomethyl)-7,7-dimethyl-2-oxaspiro[4.5]decan-3-one
• 2137728-14-2
• 1-(Aminomethyl)-7,7-dimethyl-2-oxaspiro[4.5]decan-3-one

• Inchi： 1S/C12H21NO2/c1-11(2)4-3-5-12(8-11)6-10(14)15-9(12)7-13/h9H,3-8,13H2,1-2H3
• InChI Key： JFJCLYWOQHTFIQ-UHFFFAOYSA-N
• SMILES： O1C(CC2(C1CN)CCCC(C)(C)C2)=O

Computed Properties

• Exact Mass: 211.157228913g/mol
• Monoisotopic Mass: 211.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 52.3Ų

Additional information on 1-(Aminomethyl)-7,7-dimethyl-2-oxaspiro[4.5]decan-3-one

1-(Aminomethyl)-7,7-dimethyl-2-oxaspiro[4.5]decan-3-one (CAS 2137728-14-2): A Versatile Spirocyclic Compound for Pharmaceutical and Material Science Applications

The 1-(Aminomethyl)-7,7-dimethyl-2-oxaspiro[4.5]decan-3-one (CAS 2137728-14-2) represents an intriguing class of spirocyclic compounds that has garnered significant attention in both pharmaceutical research and advanced material development. This structurally unique molecule features a spiro[4.5]decane core with strategically positioned functional groups, making it a valuable building block for drug discovery and specialty chemical applications.

Recent trends in drug discovery highlight the growing importance of spirocyclic scaffolds like 1-(Aminomethyl)-7,7-dimethyl-2-oxaspiro[4.5]decan-3-one. Pharmaceutical researchers are particularly interested in such compounds due to their three-dimensional complexity, which often leads to improved target selectivity and better pharmacokinetic properties compared to flat aromatic systems. The presence of both aminomethyl and ketone functionalities in this molecule provides multiple handles for further chemical modifications.

In material science, the rigid spiro[4.5]decane structure of 1-(Aminomethyl)-7,7-dimethyl-2-oxaspiro[4.5]decan-3-one offers unique advantages for designing high-performance polymers with enhanced thermal stability and mechanical properties. The compound's oxaspiro moiety contributes to its potential as a monomer for specialty resins and coatings, addressing current industry demands for more sustainable and high-performance materials.

The synthesis of 1-(Aminomethyl)-7,7-dimethyl-2-oxaspiro[4.5]decan-3-one typically involves multi-step organic transformations starting from readily available cyclohexanone derivatives. Modern synthetic approaches emphasize atom economy and green chemistry principles, reflecting the pharmaceutical industry's commitment to sustainable manufacturing practices. Researchers frequently search for "synthesis of spirocyclic compounds" and "CAS 2137728-14-2 preparation" when exploring routes to this valuable intermediate.

From a pharmacological perspective, the 1-(Aminomethyl)-7,7-dimethyl-2-oxaspiro[4.5]decan-3-one scaffold shows promise in several therapeutic areas. Its structural features make it particularly relevant for central nervous system (CNS) drug development, where molecular rigidity often correlates with improved blood-brain barrier penetration. Current research trends indicate growing interest in "spirocyclic compounds for neurological disorders" and "CAS 2137728-14-2 biological activity".

The compound's stability profile and functional group compatibility have made 1-(Aminomethyl)-7,7-dimethyl-2-oxaspiro[4.5]decan-3-one a subject of numerous patent applications. Intellectual property searches reveal its mention in patents related to "novel heterocyclic compounds" and "spirocyclic drug candidates", particularly in the context of protease inhibitors and GPCR modulators. This aligns with current pharmaceutical industry priorities targeting difficult-to-drug protein classes.

Analytical characterization of 1-(Aminomethyl)-7,7-dimethyl-2-oxaspiro[4.5]decan-3-one typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. The compound's well-defined stereochemistry and purity are critical parameters for its applications, as reflected in frequent searches for "CAS 2137728-14-2 analytical data" and "spiro[4.5]decane characterization".

In the context of green chemistry initiatives, researchers are exploring more sustainable routes to spirocyclic compounds like 1-(Aminomethyl)-7,7-dimethyl-2-oxaspiro[4.5]decan-3-one. Catalytic asymmetric synthesis and biocatalytic approaches are gaining traction, responding to industry demands for environmentally friendly synthetic methods. This aligns with current search trends for "green synthesis of spiro compounds" and "sustainable preparation of CAS 2137728-14-2".

The commercial availability of 1-(Aminomethyl)-7,7-dimethyl-2-oxaspiro[4.5]decan-3-one has increased in recent years, reflecting growing demand from both pharmaceutical and material science sectors. Suppliers typically offer this compound in research quantities, with purity specifications tailored to specific application requirements. Market intelligence suggests rising interest in "buy 1-(Aminomethyl)-7,7-dimethyl-2-oxaspiro[4.5]decan-3-one" and "CAS 2137728-14-2 suppliers".

Future research directions for 1-(Aminomethyl)-7,7-dimethyl-2-oxaspiro[4.5]decan-3-one may explore its potential in emerging areas such as PROTACs (proteolysis targeting chimeras) and molecular glues - two rapidly growing fields in drug discovery. The compound's structural features make it particularly suitable for such applications, where three-dimensionality and specific functional group placement are crucial for successful molecular design.

In conclusion, 1-(Aminomethyl)-7,7-dimethyl-2-oxaspiro[4.5]decan-3-one (CAS 2137728-14-2) represents a versatile and valuable compound with broad applications across multiple scientific disciplines. Its unique spirocyclic architecture, combined with strategically positioned functional groups, ensures its continued relevance in both current research and future technological developments. As synthetic methodologies advance and new applications emerge, this compound is likely to maintain its position as an important building block in modern chemistry.